N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H16N4O2S2/c24-16(23-11-10-13-6-4-5-9-15(13)23)12-26-19-22-21-18(27-19)20-17(25)14-7-2-1-3-8-14/h1-9H,10-12H2,(H,20,21,25)
• InChI Key: CMTJBHLBRHVWGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(S3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C19H16N4O2S2
• Molecular Weight: 396.5 g/mol

Description

N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as cancer research, drug development, and neuroscience.

Scientific Research Applications

Antibacterial, Antifungal, and Anti-tubercular Applications

• A study by Akhaja and Raval (2012) involved the synthesis of derivatives similar to N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide, which were screened for antibacterial, antifungal, and anti-tubercular activities (Akhaja & Raval, 2012).

Anticancer Properties

• Tiwari et al. (2017) synthesized Schiff’s bases containing a thiadiazole scaffold and benzamide groups, showing significant anticancer activity against multiple human cancer cell lines (Tiwari et al., 2017).
• Nikalje et al. (2015) reported on derivatives with anticonvulsant activities, hinting at potential applications in cancer treatment (Nikalje et al., 2015).
• Alafeefy et al. (2015) developed novel derivatives showing remarkable antitumor activity against several cancer cell lines (Alafeefy et al., 2015).
• Kumar et al. (2011) synthesized 3,5-bis(indolyl)-1,2,4-thiadiazoles with potent cytotoxicity against human cancer cell lines (Kumar et al., 2011).

Antimicrobial Properties

• Gür et al. (2020) explored Schiff bases derived from 1,3,4-thiadiazole compounds, which exhibited DNA protective ability and antimicrobial activities (Gür et al., 2020).
• Borad et al. (2015) synthesized N-(benzo[d]thiazol-2-yl) derivatives with significant antibacterial activity (Borad et al., 2015).

Antioxidant and Radical-Scavenging Activity

• Abo‐Salem et al. (2013) synthesized derivatives with notable antioxidant activity, demonstrating their potential as radical scavengers (Abo‐Salem et al., 2013).

Corrosion Inhibition

• Hu et al. (2016) studied benzothiazole derivatives, closely related to the compound , as corrosion inhibitors for carbon steel (Hu et al., 2016).